![molecular formula C5H11NO3 B019270 3-(Dimethylamino)-2-hydroxypropanoic acid CAS No. 108724-17-0](/img/structure/B19270.png)
3-(Dimethylamino)-2-hydroxypropanoic acid
Overview
Description
“3-(Dimethylamino)-2-hydroxypropanoic acid” is a tertiary amino compound and a beta-amino acid . It has been used in the preparation of some surfactants .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the radical copolymerizations of N-[(3-dimethylamino)propyl]methacrylamide (DMAPMA) with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene at 70 °C were shown to have a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, a pronounced concentration effect appeared in the copolymerization of equimolar amounts of DMAPMA and DMA in toluene solution .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, Dimethylaminopropylamine (DMAPA) is a colourless liquid with a fishy, ammoniacal odor. It has a density of 812 mg mL −1, a boiling point of 132.1 °C, and a molar mass of 102.181 g·mol −1 .Scientific Research Applications
Bio-production and Industrial Application
3-Hydroxypropanoic acid (3-HP), a derivative relevant to 3-(Dimethylamino)-2-hydroxypropanoic acid, serves as a valuable platform chemical with applications ranging from the production of acrylic acid and its derivatives to bioplastic manufacturing. Advances in metabolic engineering and synthetic biology have improved bio-production methods in cell factories like Escherichia coli and Saccharomyces cerevisiae, focusing on heterologous pathways, gene expression control, and fermentation optimization. Despite progress, achieving industrially relevant production levels remains a goal (Jers et al., 2019).
Catalytic Chemical Processes
Eco-sustainable processes leading to 3-hydroxypropanoic acid highlight the potential of catalytic chemical methods. These processes emphasize the importance of developing large-scale, environmentally friendly production methods for this chemical, underscoring its role as a building block for organic synthesis and high-performance polymers (Pina et al., 2011).
Synthetic Organic Chemistry
This compound and its derivatives play critical roles in synthetic organic chemistry. For instance, a convenient synthesis of substituted 2-hydroxy-3-dimethylaminopropenoates has been reported, demonstrating their reaction with cyclic 1,3-diketones, hydroxy compounds, and aromatic/heteroaromatic compounds to afford various pyran-2-ones. This illustrates the compound's versatility in synthesizing complex organic molecules (Smodiŝ & Stanovnik, 1998).
Enantioselective Synthesis
In the pharmaceutical industry, chiral intermediates such as 3-(dimethylamino)-1-phenylpropan-1-ol and 3-(dimethylamino)-1-(2-thienyl)-1-ol, significant for antidepressant synthesis, have been obtained through enantioselective reduction of corresponding ketones. This process utilizes mutated carbonyl reductases, showcasing the compound's application in producing enantiomerically pure substances (Zhang et al., 2015).
Radiopharmaceuticals and Chelation Therapy
3,4-Hydroxypyridinones, derivatives related to the chemical family of this compound, have been investigated for their chelating properties, particularly in treating iron overload diseases and as bifunctional chelators for 68Ga3+ in PET imaging. This research underscores the compound's potential in medical imaging and therapeutic applications (Cusnir et al., 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-(dimethylamino)-2-hydroxypropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3/c1-6(2)3-4(7)5(8)9/h4,7H,3H2,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHSIOCMDGDQDQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401273210 | |
Record name | 3-(Dimethylamino)-2-hydroxypropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401273210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108724-17-0 | |
Record name | 3-(Dimethylamino)-2-hydroxypropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108724-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Dimethylamino)-2-hydroxypropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401273210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(dimethylamino)-2-hydroxypropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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